N-(3-chloro-4-fluorophenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-4-(4-oxo-1,2,3-benzotriazin-3-yl)butanamide
• InChI: InChI=1S/C17H14ClFN4O2/c18-13-10-11(7-8-14(13)19)20-16(24)6-3-9-23-17(25)12-4-1-2-5-15(12)21-22-23/h1-2,4-5,7-8,10H,3,6,9H2,(H,20,24)
• InChI Key: JSSWVQDFSJYEOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(N=N2)CCCC(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C17H14ClFN4O2
• Molecular Weight: 360.8 g/mol
• CAS No.: 880811-79-0

Description

N-(3-chloro-4-fluorophenyl)-4-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)butanamide is a useful research compound. Its molecular formula is C17H14ClFN4O2 and its molecular weight is 360.77. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research focuses on synthesizing various derivatives and analogs to explore their potential applications. For example, the synthesis and full characterization of flurbiprofen derivatives have been conducted, highlighting the importance of structural analysis in understanding compound properties (Manolov, Ivanov, & Bojilov, 2021).

Anticancer and Antioxidant Activities

• Some compounds are synthesized with the intention of evaluating their anticancer activity. Studies involve molecular docking and in vitro antioxidant activity assessments to identify potential therapeutic applications (Mehvish & Kumar, 2022).

Antimicrobial and Antipathogenic Properties

• Investigations into the antimicrobial and antipathogenic activities of new derivatives highlight the pursuit of novel agents against microbial infections and biofilm formation (Limban, Marutescu, & Chifiriuc, 2011).

Biological Activities and Potential Therapeutic Applications

• The biological activities of synthesized compounds are extensively studied, including their interactions with specific receptors, enzymes, and other biological targets, to determine their potential as therapeutic agents. For instance, the synthesis and biological evaluation of new derivatives as suitable inhibitors for certain enzymes suggest a targeted approach to drug development (Aziz‐ur‐Rehman et al., 2016).

Fluorinated Compounds in Drug Design

• The role of fluorine in medicinal chemistry is exemplified by the synthesis and evaluation of fluorinated derivatives for various pharmacological activities. This underscores the significance of fluorine in enhancing the bioactivity and pharmacokinetic properties of pharmaceutical compounds (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).